1-[(4-fluorophenyl)methyl]-2-oxo-N-[4-(trifluoromethyl)phenyl]-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-2-oxo-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H15F4N3O2/c24-17-7-3-14(4-8-17)13-30-20-15(2-1-11-28-20)12-19(22(30)32)21(31)29-18-9-5-16(6-10-18)23(25,26)27/h1-12H,13H2,(H,29,31)
• InChI Key: VPDDHOFONCRLRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C(=O)C(=C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F)CC4=CC=C(C=C4)F
• Molecular Formula: C23H15F4N3O2
• Molecular Weight: 441.4 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a naphthyridine ring, amide group, and fluorophenyl groups. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the naphthyridine ring and the introduction of the fluorophenyl and trifluoromethylphenyl groups.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, suggests a high degree of aromaticity and conjugation, which could impact its chemical reactivity and interactions with biological targets.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the naphthyridine ring and the electron-withdrawing fluorophenyl and trifluoromethylphenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could increase its lipophilicity, potentially influencing its solubility and distribution in biological systems.

Scientific Research Applications

Anticancer Properties

The compound’s structural features make it a promising candidate for cancer research. Researchers have explored its potential as an antitumor agent, particularly in leukemia, lymphoma, and myelofibrosis. .

Antibacterial Activity

The trifluoromethyl-substituted phenyl group contributes to the compound’s antibacterial properties. It may inhibit bacterial growth by disrupting essential cellular processes. .

Antiviral Potential

Given the prevalence of viral infections, compounds with antiviral activity are highly sought after. Preliminary studies suggest that this naphthyridine derivative might exhibit antiviral effects. .

Anti-HIV Activity

The compound’s heterocyclic framework, including the trifluoromethyl moiety, could be relevant in the fight against HIV. It may inhibit reverse transcriptase, a key enzyme in the viral life cycle. .

Antitubercular Properties

Compounds containing similar structural motifs have demonstrated antitubercular activity. Investigating whether this compound exhibits similar effects against Mycobacterium tuberculosis is essential. .

Enantioselective Synthesis

Efficient biocatalytic methods have been explored for the preparation of optically pure derivatives. For instance, ®-1-[(4-trifluoromethyl)phenyl]ethanol was successfully produced using a biological approach. .

Future Directions

The study of complex organic molecules like this one is an active area of research, with potential applications in medicinal chemistry and drug discovery. Future research could explore the synthesis, characterization, and biological activity of this compound.

Mechanism of Action

Target of Action

It’s known that many indole derivatives, which share a similar structure with this compound, bind with high affinity to multiple receptors . These receptors are often involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It’s known that indole derivatives often interact with their targets through a variety of mechanisms, depending on the specific functional groups present in the molecule . For instance, some indole derivatives inhibit enzyme activity, while others may interfere with cell signaling pathways .

Biochemical Pathways

Indole derivatives are known to affect a wide range of biochemical pathways, depending on their specific targets . For instance, some indole derivatives may inhibit the activity of enzymes involved in inflammatory responses, while others may interfere with cell signaling pathways involved in cancer cell proliferation .

Result of Action

Based on the known activities of similar indole derivatives, it can be speculated that this compound may have a range of potential effects, such as anti-inflammatory, anticancer, or antiviral activities .